3-Methyl-2-phenylvaleryl chloride

• IUPAC Name: 3-methyl-2-phenylpentanoyl chloride
• InChI: InChI=1S/C12H15ClO/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3
• InChI Key: MOUBRISNOTZUNT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C1=CC=CC=C1)C(=O)Cl
• Molecular Formula: C12H15ClO
• Molecular Weight: 210.70 g/mol

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Procedure details

To a stirred solution of 3-methyl-2-phenylvaleric acid (1.23 g; 6.2 mmol) and a catalytic amount of dry dimethylformamide (ca. 20 μL) in 5 mL of dry methylene chloride under nitrogen at room temperature was added oxalyl chloride (4.8 mL of 2.0 M solution in methylene chloride) dropwise. After 45 minutes, the mixture was concentrated in vacuo and used immediately for Step 2.